Cas no 2310097-18-6 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 2310097-18-6
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 5340170
• Update Time: 2025-05-19

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide

• Inchi： 1S/C17H19NO5S/c19-17(7-1-2-16-14(17)6-9-23-16)11-18-24(20,21)13-3-4-15-12(10-13)5-8-22-15/h3-4,6,9-10,18-19H,1-2,5,7-8,11H2
• InChI Key： KODXZWCDDGAWJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCO2)C=1)(NCC1(C2C=COC=2CCC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 562
• XLogP3: 1.4
• Topological Polar Surface Area: 97.2

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide

Comprehensive Guide to N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2310097-18-6)

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2310097-18-6) is a specialized organic compound with a unique molecular structure that combines benzofuran and sulfonamide moieties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential therapeutic applications. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity in various biological systems.

The benzofuran and sulfonamide groups in this compound are known for their roles in medicinal chemistry. Benzofuran derivatives are often explored for their antimicrobial, anti-inflammatory, and anticancer properties, while sulfonamides are widely recognized for their antibacterial and enzyme-inhibiting capabilities. The combination of these two functional groups in N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide suggests a promising avenue for drug development and biochemical studies.

One of the key features of this compound is its hydroxyl group at the 4-position of the tetrahydrobenzofuran ring. This functional group enhances the molecule's solubility in polar solvents and may facilitate interactions with biological targets. Additionally, the sulfonamide linkage provides a stable and versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide in addressing current challenges in drug discovery, such as antibiotic resistance and targeted cancer therapies. Its unique structure allows for selective binding to specific enzymes or receptors, which is a critical factor in the development of next-generation pharmaceuticals.

In the context of green chemistry and sustainable synthesis, researchers are also exploring eco-friendly methods to produce this compound. The demand for environmentally benign synthetic routes has increased, and CAS No. 2310097-18-6 is no exception. Innovations in catalytic processes and solvent-free reactions are being investigated to reduce the environmental impact of its production.

The compound's molecular weight and logP value are important parameters for its pharmacokinetic properties. These factors influence its absorption, distribution, metabolism, and excretion (ADME) profile, which are crucial for its potential use as a drug candidate. Understanding these properties helps researchers optimize the compound for better bioavailability and efficacy.

Another area of interest is the compound's potential role in neurodegenerative disease research. Benzofuran derivatives have shown promise in modulating pathways related to Alzheimer's and Parkinson's diseases. The sulfonamide group's ability to inhibit certain enzymes may further enhance its therapeutic potential in this field.

From a commercial perspective, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide is available for research purposes through specialized chemical suppliers. Its purity and stability are critical for experimental reproducibility, and suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure quality.

In summary, CAS No. 2310097-18-6 represents a fascinating compound with broad applications in medicinal chemistry and drug discovery. Its unique combination of benzofuran and sulfonamide functionalities, along with its potential therapeutic benefits, makes it a subject of ongoing research. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.